Cas no 76470-54-7 (1,3-Dioxolo[4,5-b]pyridine-6-thiol)

• Product Name: 1,3-Dioxolo[4,5-b]pyridine-6-thiol
• CAS No: 76470-54-7
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• CID: 982686
• PubChem ID: 53471717
• Update Time: 2025-04-20

1,3-Dioxolo[4,5-b]pyridine-6-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-b]pyridine-6-thiol
• [1,3]dioxolo[4,5-b]pyridine-6-thiol
• 2H-[1,3]Dioxolo[4,5-b]pyridine-6-thiol
• DTXSID70703718
• 76470-54-7
• DB-259188

• Inchi： 1S/C6H5NO2S/c10-4-1-5-6(7-2-4)9-3-8-5/h1-2,10H,3H2
• InChI Key： XIWSIFMLTFBOKH-UHFFFAOYSA-N
• SMILES： SC1C=NC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 155.00409958g/mol
• Monoisotopic Mass: 155.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.4Ų